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Compound of Interest

Compound Name: AGN-201904zZ

Cat. No.: B1665649

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the novel pro-proton pump inhibitor (pro-PPI)
AGN-201904Z against other compounds in its class. The information presented is supported by
experimental data to aid in research and development decisions.

Introduction to AGN-201904Z

AGN-201904Z is a new-generation, slowly-absorbed, acid-stable pro-drug of omeprazole.[1] It
is designed for a prolonged residence time in the systemic circulation, where it is rapidly
converted to its active form, omeprazole.[1] This mechanism of action aims to provide a more
sustained and prolonged suppression of gastric acid compared to conventional proton pump
inhibitors (PPIs).

Mechanism of Action: The Proton Pump Pathway

Proton pump inhibitors, including AGN-201904Z, exert their effect by irreversibly blocking the
H+/K+ ATPase enzyme system, also known as the proton pump, in gastric parietal cells. This is
the final step in gastric acid secretion. The following diagram illustrates this signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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